Cas no 302574-17-0 ((2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one)

• Product name: (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one
• CAS No: 302574-17-0
• MF: C₁₆H₂₀BrNO₂
• MW: 338.239503860474
• CID: 5436034
• PubChem ID: 718502

(2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one
• BIM-0008736.P001
• SR-01000224105-1
• SR-01000224105
• AKOS002262897
• CB11353
• 302574-17-0
• F3095-2363
• SMSF0010456
• (2E)-1-(AZEPAN-1-YL)-3-(3-BROMO-4-METHOXYPHENYL)PROP-2-EN-1-ONE
• 3-(3-Bromo-4-methoxyphenyl)-1-(hexahydro-1H-azepin-1-yl)-2-propen-1-one
• (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C16H20BrNO2/c1-20-15-8-6-13(12-14(15)17)7-9-16(19)18-10-4-2-3-5-11-18/h6-9,12H,2-5,10-11H2,1H3
• InChI Key： UPRWYTVDTJJMAV-UHFFFAOYSA-N
• SMILES： C(N1CCCCCC1)(=O)C=CC1=CC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 337.06774g/mol
• Monoisotopic Mass: 337.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.7

Experimental Properties

• Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 499.8±40.0 °C(Predicted)
• pka: -0.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one (CAS No. 302574-17-0)

(2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one (CAS No. 302574-17-0) is a synthetic organic compound with a unique molecular structure that combines an azepane ring and a brominated methoxyphenyl moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of the α,β-unsaturated ketone group in its structure makes it a valuable intermediate for further chemical modifications.

In recent years, researchers have explored the biological activities of (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one, particularly its role as a potential kinase inhibitor or anti-inflammatory agent. The compound's bromine and methoxy substituents contribute to its electronic properties, which are critical for interactions with biological targets. Additionally, its azepane ring enhances solubility and bioavailability, making it a promising candidate for medicinal chemistry applications.

The synthesis of 302574-17-0 typically involves a condensation reaction between an appropriate azepane derivative and a 3-bromo-4-methoxycinnamaldehyde precursor. Advanced purification techniques, such as column chromatography and recrystallization, are employed to achieve high purity levels. Analytical characterization methods, including NMR spectroscopy, mass spectrometry, and HPLC, are essential for verifying the compound's identity and quality.

From an industrial perspective, (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one is often utilized as a building block in the development of novel small-molecule therapeutics. Its structural features align with current trends in fragment-based drug design and targeted therapy, which are hot topics in modern pharmacology. Researchers are also investigating its potential in photodynamic therapy due to its conjugated system's ability to absorb specific wavelengths of light.

Environmental and safety considerations for CAS No. 302574-17-0 are crucial for its handling and storage. While not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and ventilation systems, are recommended. The compound's stability under various conditions has been studied, with findings suggesting that it should be stored in a cool, dry place away from direct sunlight to prevent degradation.

In the context of green chemistry, efforts are being made to optimize the synthesis of (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one to minimize waste and reduce the use of hazardous reagents. Catalytic methods and solvent-free reactions are among the innovative approaches being explored. These advancements align with the growing demand for sustainable chemical processes in both academia and industry.

The future prospects for 302574-17-0 are promising, with ongoing research focusing on its derivatives and analogs. Scientists are particularly interested in modifying the azepane and phenyl components to enhance selectivity and potency for specific biological targets. Such studies are expected to contribute to the development of next-generation therapeutic agents and functional materials.

For researchers and professionals seeking detailed information on (2E)-1-(azepan-1-yl)-3-(3-bromo-4-methoxyphenyl)prop-2-en-1-one, reliable sources include peer-reviewed journals, patent databases, and chemical supplier catalogs. Keywords such as "azepane derivatives," "brominated chalcones," and "CAS 302574-17-0 applications" can help locate relevant literature. Staying updated with the latest findings in this field is essential for leveraging the compound's full potential.